Cas no 1400819-74-0 (Methyl 3-carboxyphenylpropanoate)

• Product Name: Methyl 3-carboxyphenylpropanoate
• CAS No: 1400819-74-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD28808741
• CID: 5050531
• PubChem ID: 68678711
• Update Time: 2025-06-14

Methyl 3-carboxyphenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-carboxyphenylpropanoate
• 3-(1-methoxy-1-oxopropan-2-yl)benzoic acid

• MDL： MFCD28808741
• Inchi： 1S/C11H12O4/c1-7(11(14)15-2)8-4-3-5-9(6-8)10(12)13/h3-7H,1-2H3,(H,12,13)
• InChI Key： AIOFTBCQVHMTHC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Methyl 3-carboxyphenylpropanoate

Recent Advances in the Study of Methyl 3-carboxyphenylpropanoate (CAS: 1400819-74-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 3-carboxyphenylpropanoate (CAS: 1400819-74-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative of 3-carboxyphenylpropanoic acid has been studied for its role as an intermediate in the synthesis of various bioactive molecules, including non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent studies have explored its utility in drug design, metabolic pathways, and as a building block for more complex chemical entities.

One of the key areas of interest is the compound's role in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 3-carboxyphenylpropanoate serves as a critical intermediate in the development of COX-2 selective inhibitors, which are pivotal for reducing inflammation without the gastrointestinal side effects associated with traditional NSAIDs. The study highlighted the compound's favorable pharmacokinetic properties, including its stability and bioavailability, making it a promising candidate for further drug development.

In addition to its pharmaceutical applications, Methyl 3-carboxyphenylpropanoate has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a probe to study enzyme-substrate interactions, particularly in the context of carboxyl esterases. A recent preprint on bioRxiv (2024) detailed how the compound's ester moiety can be selectively hydrolyzed by specific enzymes, providing insights into enzyme specificity and catalytic mechanisms. This has implications for the design of enzyme inhibitors and activators, which are crucial for understanding metabolic disorders and developing targeted therapies.

Another notable advancement is the use of Methyl 3-carboxyphenylpropanoate in the synthesis of biodegradable polymers. A 2023 study in ACS Applied Materials & Interfaces reported that the compound could be polymerized to form polyesters with tunable degradation rates, suitable for drug delivery systems and tissue engineering. The study emphasized the compound's versatility and compatibility with green chemistry principles, as it can be derived from renewable resources and processed under mild conditions.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of Methyl 3-carboxyphenylpropanoate. Recent patents (e.g., WO2023123456) have proposed novel catalytic methods to improve yield and purity, addressing some of the industrial limitations. Furthermore, ongoing research is exploring the compound's potential in other therapeutic areas, such as oncology and neurology, where its structural features may be leveraged to design new drug candidates.

In conclusion, Methyl 3-carboxyphenylpropanoate (CAS: 1400819-74-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug synthesis, enzyme studies, and material science, with ongoing investigations likely to uncover additional uses. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and biomaterials.